Cas no 4458-69-9 (1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester)
4458-69-9 structure
Product Name:1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
CAS No:4458-69-9
MF:C11H14BrNO4
MW:304.137162685394
CID:333097
PubChem ID:226739
Update Time:2025-04-19
1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester
- diethyl 5-bromo-3-methyl-1H-pyrrole-2,4-dicarboxylate
- 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diaethylester
- 5-Brom-3-methyl-pyrrol-2,4-dicarbonsaeure-diethylester
- 5-bromo-3-methyl-pyrrole-2,4-dicarboxylic acid diethyl ester
- diethyl 5-bromo-3-methylpyrrole-2,4-dicarboxylate
- NSC-17462
- DTXSID50280572
- NSC-121775
- NSC121775
- NSC17462
- 4458-69-9
-
- Inchi: 1S/C11H14BrNO4/c1-4-16-10(14)7-6(3)8(13-9(7)12)11(15)17-5-2/h13H,4-5H2,1-3H3
- InChI Key: HZOLBIKWGVUBGF-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)C(C)=C(C(=O)OCC)N1
Computed Properties
- Exact Mass: 303.01100
- Monoisotopic Mass: 303.011
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 68.4Ų
Experimental Properties
- Density: 1.455
- Boiling Point: 405.5°C at 760 mmHg
- Flash Point: 199.1°C
- Refractive Index: 1.544
- PSA: 68.39000
- LogP: 2.43900
1H-Pyrrole-2,4-dicarboxylicacid, 5-bromo-3-methyl-, 2,4-diethyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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